Cas no 78128-80-0 (2(5H)-Furanone,3-butyl-4-hydroxy-)

• Product Name: 2(5H)-Furanone,3-butyl-4-hydroxy-
• CAS No: 78128-80-0
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 571789
• PubChem ID: 54676120
• Update Time: 2025-04-19

2(5H)-Furanone,3-butyl-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone,3-butyl-4-hydroxy-
• 4-butyl-3-hydroxy-2H-furan-5-one
• alpha-n-Butyl-beta-hydroxy-delta(sup alpha,beta)-butenolid [German]
• 4-butyl-5-hydroxyfuran-3-one
• alpha-n-Butyl-beta-hydroxy-delta(sup alpha,beta)-butenolid
• 78128-80-0
• 2(5H)FURANONE, 3-BUTYL-4-HYDROXY-
• Alpha-N-butyl-beta-hydroxy-delta(sup alpha,beta)-butenolid[german]
• BRN 5424714
• 3-Butyl-4-hydroxy-2(5H)furanone
• DTXSID10228778

• Inchi： 1S/C8H12O3/c1-2-3-4-6-7(9)5-11-8(6)10/h9H,2-5H2,1H3
• InChI Key： SWHZNVLJBWSGRT-UHFFFAOYSA-N
• SMILES： O1C(C(=C(C1)O)CCCC)=O

Computed Properties

• Exact Mass: 156.07900
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.1280 (rough estimate)
• Boiling Point: 240.41°C (rough estimate)
• Refractive Index: 1.4519 (estimate)
• PSA: 46.53000
• LogP: 1.54550